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Compound of Interest

Compound Name: n-Eicosane

Cat. No.: B1172931

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Eicosane (C20Ha42), a straight-chain saturated hydrocarbon, is a significant long-chain alkane
found naturally in various plant species and as a component of paraffin wax. Its well-defined
physical and chemical characteristics make it a valuable compound in diverse scientific and
industrial applications, including as a phase-change material for thermal energy storage, a
component in lubricants and cosmetics, and as a reference standard in chromatography. This
technical guide provides an in-depth overview of the core chemical and physical properties of
n-eicosane, complete with detailed experimental methodologies and structured data for ease
of reference.

Chemical and Physical Properties

The chemical and physical properties of n-eicosane are summarized in the tables below,
providing a comprehensive quantitative overview.

Table 1: General and Physical Properties of n-Eicosane
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Property Value Reference
Molecular Formula C20Ha2 [1]
Molecular Weight 282.55 g/mol [1]

Colorless crystals or white
Appearance ) ) [2]
crystalline solid

Odor Odorless [2]
_ _ 36-38 °C (97-100 °F; 309-311
Melting Point [3]
K)
- _ 343.1 °C (649.5 °F; 616.2 K) at
Boiling Point [3]
760 mmHg
Density (Solid) 0.7886 g/cm? at 20 °C [2]
Density (Liquid) 0.778 g/cm3 at 48 °C [4]
Vapor Density 9.75 (Air=1) [5]
Vapor Pressure <0.001 hPa at 25 °C [6]
Flash Point >113 °C (235 °F; 386 K) [3]
Refractive Index 1.4425 at 20 °C [2]
Water Solubility Insoluble [51[7]

Soluble in ether, petroleum
o ether, and benzene; slightly
Solubility in other solvents ] [71[8]
soluble in acetone and

chloroform.

Table 2: Thermochemical Properties of n-Eicosane
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Property Value Reference
Heat of Fusion 241 Jlg [4]
Standard Molar Entropy

558.6 J K-1 mol-! [3]
(89298)
Heat Capacity (C) 602.5 J Kt mol~t (at 6.0 °C) [3]

Experimental Protocols

The following sections detail standardized methodologies for determining the key physical
properties of n-eicosane. These protocols are based on established standards and common
laboratory practices.

Melting Point Determination (Capillary Method)

The melting point of n-eicosane can be accurately determined using the capillary method, a
widely accepted technique for crystalline solids.

Methodology:

Sample Preparation: A small amount of dry, powdered n-eicosane is packed into a capillary
tube (sealed at one end) to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or an electronic temperature sensor.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise heating rate
(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting. The temperature at which
the entire solid has transformed into a clear liquid is recorded as the completion of melting.
The melting point is reported as a range between these two temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [n-Eicosane: A Comprehensive Technical Guide to its
Chemical and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172931#n-eicosane-chemical-and-physical-

properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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